(E)-5-((1R,3R,6S)-2,3-Dimethyltricyclo[2.2.1.02,6]heptan-3-yl)-2-methylpent-2-enoic acid, also known as α-Santalic acid, is a naturally occurring organic compound found in sandalwood oil, particularly in the oil extracted from the heartwood of the Santalum album tree. PubChem, National Institutes of Health: )
α-Santalic acid belongs to the class of terpenoids, specifically the subsclass of santalane sesquiterpenoids. Terpenoids are a large and diverse group of natural products synthesized from five-carbon isoprene units. Santalane sesquiterpenoids are a specific type of terpenoid with a characteristic carbon skeleton structure. IMPPAT: Indian Medicinal Plants, Phytochemistry And Therapeutics:
Research suggests that α-Santalic acid might possess various biological activities. Studies have investigated its potential: